CAS number and physical properties of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate
CAS number and physical properties of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate, a key building block in modern medicinal chemistry and drug discovery. The strategic incorporation of a trifluoromethyl group onto the pyridine scaffold offers significant advantages in modulating the physicochemical and pharmacological properties of lead compounds, including metabolic stability, binding affinity, and bioavailability.[1][2] This document delves into the essential physicochemical properties, spectroscopic data, and a detailed synthesis protocol for this versatile intermediate. Furthermore, it explores its applications in the development of novel therapeutics, supported by insights into its role in the synthesis of biologically active molecules. This guide is intended to be a valuable resource for researchers and scientists engaged in the design and synthesis of next-generation pharmaceuticals.
Introduction: The Significance of Trifluoromethylpyridines in Drug Discovery
The introduction of fluorine and fluorinated moieties into organic molecules has become a cornerstone of modern drug design. The trifluoromethyl (CF3) group, in particular, is prized for its ability to enhance a molecule's metabolic stability by blocking sites susceptible to oxidative metabolism. Its strong electron-withdrawing nature can also profoundly influence the acidity or basicity of nearby functional groups and modulate binding interactions with biological targets.[1]
The trifluoromethylpyridine (TFMP) scaffold has emerged as a privileged structural motif in both the agrochemical and pharmaceutical industries.[3][4] Several marketed drugs and numerous clinical candidates feature the TFMP core, a testament to its utility in crafting molecules with desirable therapeutic profiles.[3][4] Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 350602-09-4) is a particularly valuable derivative, offering multiple points for chemical modification. The amino group serves as a versatile handle for a wide array of chemical transformations, while the methyl ester can be readily hydrolyzed or converted to other functional groups, making it a highly adaptable building block for library synthesis and lead optimization.[1]
Physicochemical and Spectroscopic Profile
A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The following table summarizes the key identifiers and properties of Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate.
| Property | Value | Source |
| CAS Number | 350602-09-4 | |
| Molecular Formula | C8H7F3N2O2 | |
| Molecular Weight | 236.15 g/mol | |
| IUPAC Name | methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate | |
| Appearance | Off-white to white solid | |
| Melting Point | 141-145 °C | [5] |
Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of a chemical compound. While experimental spectra for this specific compound are not publicly available in the search results, typical spectroscopic characteristics can be inferred from closely related structures. Vendor websites like BLD Pharm indicate the availability of NMR, HPLC, and LC-MS data upon request.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the amine protons, and the methyl ester protons. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing trifluoromethyl group and the electron-donating amino group.
-
¹³C NMR: The carbon NMR will display characteristic peaks for the carbonyl carbon of the ester, the trifluoromethyl carbon (as a quartet due to C-F coupling), and the carbons of the pyridine ring.
-
¹⁹F NMR: A single peak, likely a singlet, would be expected in the fluorine NMR spectrum, corresponding to the three equivalent fluorine atoms of the trifluoromethyl group.
Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands corresponding to the N-H stretching of the primary amine, C=O stretching of the ester, C-F stretching of the trifluoromethyl group, and various vibrations associated with the aromatic pyridine ring.
Mass Spectrometry (MS): Mass spectral analysis would confirm the molecular weight of the compound, with the molecular ion peak (M+) expected at m/z 236.15.
Synthesis and Experimental Protocols
A potential synthetic pathway is outlined below. This should be considered a general guideline, and optimization of reaction conditions would be necessary.
A potential synthetic workflow.
Illustrative Experimental Protocol
This protocol is a hypothetical example based on common organic synthesis techniques for analogous compounds.
Step 1: Synthesis of a Dihydropyridinone Intermediate A plausible approach involves the cyclocondensation of an enamine with a suitable reaction partner to form a dihydropyridinone ring, which can then be oxidized to the pyridine.[3]
Step 2: Aromatization and Functional Group Interconversion The dihydropyridinone can be aromatized using a suitable oxidizing agent. Subsequent steps would involve the introduction of the amino group, potentially via nucleophilic aromatic substitution of a halogenated precursor, followed by carboxylation and esterification to yield the final product.
Materials and Equipment:
-
Appropriate starting materials and reagents
-
Standard laboratory glassware
-
Magnetic stirrer and heating mantle
-
Inert atmosphere setup (e.g., nitrogen or argon)
-
Thin-layer chromatography (TLC) apparatus for reaction monitoring
-
Column chromatography setup for purification
-
Rotary evaporator
Procedure:
-
Reaction Setup: A dry, round-bottom flask is charged with the starting materials and a suitable solvent under an inert atmosphere.
-
Reagent Addition: The other reagents are added portion-wise or via a syringe at a controlled temperature.
-
Reaction Monitoring: The progress of the reaction is monitored by TLC until the starting material is consumed.
-
Workup: Upon completion, the reaction mixture is quenched, and the product is extracted into an organic solvent. The organic layer is then washed, dried, and concentrated.
-
Purification: The crude product is purified by column chromatography on silica gel to afford the desired compound.
-
Characterization: The structure and purity of the final product are confirmed by NMR, MS, and IR spectroscopy.
Applications in Drug Discovery and Medicinal Chemistry
Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a valuable building block for the synthesis of a wide range of biologically active molecules. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the amino and ester functionalities provide convenient points for diversification.[1]
Derivatives of 4-aminopyridine-2-carboxylic acid have been investigated for their potential in treating neurological disorders.[6] While specific applications of the title compound are not extensively documented in the provided search results, its structural motifs are present in molecules with diverse therapeutic applications. For example, trifluoromethylpyridine derivatives are key components in a variety of pharmaceuticals and agrochemicals.[3][4]
The structural alerts within this molecule suggest its potential as a scaffold for kinase inhibitors, GPCR modulators, or other enzyme inhibitors. The pyridine nitrogen can act as a hydrogen bond acceptor, while the amino group can serve as a hydrogen bond donor or a point of attachment for further pharmacophoric groups.
The logical flow from the core compound to drug candidates.
Safety and Handling
While a specific Safety Data Sheet (SDS) for Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate was not found, safety information for closely related compounds such as 2-Amino-4-(trifluoromethyl)pyridine provides valuable guidance. These related compounds are classified with acute oral, dermal, and inhalation toxicity (Category 4), and as skin and eye irritants (Category 2). They may also cause respiratory irritation.
General Handling Precautions:
-
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.
-
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.
-
Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately with plenty of water.
-
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.
-
Disposal: Dispose of in accordance with local, state, and federal regulations.
Conclusion
Methyl 4-amino-6-(trifluoromethyl)pyridine-2-carboxylate is a highly valuable and versatile building block for the synthesis of novel compounds with potential therapeutic applications. Its unique combination of a trifluoromethyl group, a pyridine core, and reactive amino and ester functionalities makes it an attractive starting point for drug discovery programs. This technical guide has provided a summary of its key properties, a plausible synthetic approach, and an overview of its potential applications. As research in medicinal chemistry continues to evolve, the utility of such strategically functionalized building blocks will undoubtedly expand, leading to the development of new and improved therapeutic agents.
References
-
MDPI. Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. [Link]
-
PMC. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]
-
PubMed. Identification of 4-(Aminomethyl)-6-(trifluoromethyl)-2-(phenoxy)pyridine Derivatives as Potent, Selective, and Orally Efficacious Inhibitors of the Copper-Dependent Amine Oxidase, Lysyl Oxidase-Like 2 (LOXL2). [Link]
-
PubMed. Synthesis and Biological Study of 4-Aminopyridine-Peptide Derivatives Designed for the Treatment of Neurodegenerative Disorders. [Link]
- Google P
-
ResearchGate. (PDF) Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]
- Google Patents. EP0228846A1 - Amino-trifluoromethylpyridine compound and process for preparing the same.
-
ACS Publications. Synthesis and antitumor activity of amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. [Link]
-
MDPI. The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. [Link]
-
PubMed. Discovery of 6-Fluoro-5-{4-[(5-fluoro-2-methyl-3-oxo-3,4-dihydroquinoxalin-6-yl)methyl]piperazin-1-yl}- N-methylpyridine-2-carboxamide (AZD9574): A CNS-Penetrant, PARP1-Selective Inhibitor. [Link]
-
NextSDS. 2-amino-6-methyl-4-(trifluoromethyl)pyridine-3-carboxamide — Chemical Substance Information. [Link]
-
NextSDS. 2-Amino-3,5,6-trifluoro-4-pyridinecarboxylicacidethylester — Chemical Substance Information. [Link]
Sources
- 1. benchchem.com [benchchem.com]
- 2. nbinno.com [nbinno.com]
- 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. methyl 4-amino-3-chloro-6-(4-chloro-2-fluoro-3-methoxyphenyl)pyridine-2-carboxylate | 943831-98-9 [sigmaaldrich.com]
- 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
